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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

Technical Support Center: Safe Handling of
Sodium Peroxide
This guide provides essential information for researchers, scientists, and drug development

professionals on how to prevent the formation of explosive mixtures when working with sodium
peroxide.

Frequently Asked Questions (FAQs)
Q1: What is the primary danger associated with sodium peroxide?

A1: Sodium peroxide is a strong oxidizer that can cause fire or explosion. It reacts violently

with many substances, particularly combustible materials, reducing agents, and water.[1][2][3]

Mixtures with combustible materials are easily ignited by friction, heat, or moisture.[3]

Q2: What happens when sodium peroxide comes into contact with water?

A2: Sodium peroxide reacts vigorously and exothermically with water, and large amounts can

react explosively.[3][4] This reaction produces sodium hydroxide and oxygen, generating

significant heat which can ignite flammable materials.[3] Therefore, water should never be used

to clean up spills or extinguish fires involving sodium peroxide.[1][2]

Q3: What are the immediate actions to take in case of a sodium peroxide spill?
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A3: In the event of a spill, evacuate all non-essential personnel from the area.[1] Cover the spill

with a dry, inert material such as dry lime, sand, or soda ash and place it in a covered container

for disposal.[1] Do not use water or any wet methods for clean-up.[1] Ensure the area is well-

ventilated after the clean-up is complete.[1]

Q4: What personal protective equipment (PPE) is required when handling sodium peroxide?

A4: When handling sodium peroxide, it is crucial to wear appropriate personal protective

equipment. This includes chemical safety goggles and a face shield, chemical-resistant gloves,

and fire/flame-resistant laboratory clothing.[5][6] For situations with a risk of dust inhalation, a

respirator may be necessary.[5]

Q5: How should sodium peroxide be stored?

A5: Sodium peroxide should be stored in a cool, dry, and well-ventilated area in tightly closed

containers.[1][5] It is recommended to store it under an inert gas like nitrogen.[1] Keep it

separated from combustible substances, reducing agents, acids, and powdered metals.[2] The

storage area should not have a drain or sewer access.[2]
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Issue Potential Cause Troubleshooting Steps

Spontaneous ignition of nearby

materials.

Contact of sodium peroxide

with combustible materials

(e.g., paper, wood, oil).[1][3]

1. Immediately evacuate the

area. 2. If trained and

equipped, use a Class D fire

extinguisher (e.g., Met-L-X) or

dry sand to extinguish the fire.

DO NOT USE WATER, FOAM,

OR CARBON DIOXIDE.[7] 3.

Review storage and handling

procedures to ensure sodium

peroxide is kept away from all

combustible materials.[6]

Violent reaction or hissing

sound from a container.

Accidental introduction of

moisture or an incompatible

substance into the container.

1. Do not touch the container.

2. Evacuate the immediate

area and observe from a safe

distance behind a protective

barrier. 3. If the reaction

subsides, handle the container

with remote tools (e.g., tongs).

4. Dispose of the material as

hazardous waste following

institutional protocols.[1]

Yellowing or discoloration of

sodium peroxide.

Potential degradation or

contamination.

1. Do not use the material. 2.

Treat the container with

extreme caution as it may be

more sensitive to shock or

heat. 3. Arrange for disposal

by a professional hazardous

waste service.

Experimental Protocols
Protocol for Safe Handling and Dispensing of Sodium
Peroxide
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Preparation:

Ensure the work area is clean and free of combustible materials, organic substances, and

water.[3][7]

Verify that a Class D fire extinguisher or a container of dry sand is readily accessible.[7]

Don the required personal protective equipment: safety goggles, face shield, chemical-

resistant gloves, and a flame-retardant lab coat.[5][6]

Dispensing:

Work in a chemical fume hood to minimize inhalation exposure.[8]

Use only tools made of compatible materials (e.g., ceramic or stainless steel) for

transferring the powder.

Dispense the smallest amount of sodium peroxide necessary for the experiment.

Immediately and tightly close the container after dispensing.[5]

Post-Handling:

Clean any residual dust from the work area using a dry method (e.g., sweeping with a

non-sparking brush) and dispose of it as hazardous waste.

Thoroughly wash hands and any exposed skin after handling.[5]

Decontaminate all equipment used for dispensing.

Protocol for Neutralization of Small Spills
Containment:

Wearing appropriate PPE, cover the spill with a generous amount of a dry, inert absorbent

material like dry sand, soda ash, or dry lime.[1]

Collection:
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Carefully collect the mixture using non-sparking tools and place it into a clearly labeled,

dry, and covered container for hazardous waste.[1]

Decontamination:

Wipe the area with a damp cloth (if the surface is compatible with water and all sodium
peroxide has been removed). Be aware that any residual sodium peroxide will react with

the water.

Ventilate the area thoroughly.[1]

Incompatible Materials
To prevent the formation of explosive mixtures, it is critical to avoid contact between sodium
peroxide and the following substances:

Material Category Specific Examples Potential Hazard

Water and Moisture Water, humid air
Violent, potentially explosive

reaction.[3]

Acids
Acetic acid, sulfuric acid, nitric

acid
Explosive reaction.[1][7]

Organic Compounds

Alcohols (ethanol, methanol),

glycerol, oils, grease, paper,

wood, sugar

Spontaneous ignition or

explosion.[1][3][7]

Reducing Agents

Finely divided metals

(aluminum, iron), charcoal,

sulfur

Violent reaction, fire, or

explosion.[1][7]

Other

Ammonium persulfate, carbon

dioxide (with powdered

magnesium)

Can lead to explosive

mixtures.[3][4]

Prevention of Explosive Mixtures: A Logical
Workflow
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Start: Handling Sodium Peroxide

Assess Hazards and Review SDS

Wear Appropriate PPE
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A flowchart illustrating the key decision points for the safe handling of sodium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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